4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde

• Molecular Formula: C8H14OS
• Molecular Weight: 158.26 g/mol
• SMILES: CCC1(CCSCC1)C=O
• InChI: InChI=1S/C8H14OS/c1-2-8(7-9)3-5-10-6-4-8/h7H,2-6H2,1H3
• InChIKey: LRZCONGHDWOONM-UHFFFAOYSA-N

4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde: A 4-Alkylated Thiopyran Aldehyde Building Block for Medicinal Chemistry and Agrochemical Discovery

4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde (IUPAC: 4-ethylthiane-4-carbaldehyde, CAS 1262409-20-0, molecular formula C₈H₁₄OS, MW 158.26 g·mol⁻¹) is a saturated six-membered sulfur-containing heterocyclic aldehyde featuring a tetrahydrothiopyran (thiane) ring with a geminal ethyl and formyl substitution at the 4-position . It belongs to the tetrahydrothiopyran-4-carbaldehyde class, which has been explored as a versatile scaffold for constructing biologically active molecules—including antiviral helicase-primase inhibitors [1] and acaricidal agents [2]—as well as for applications in flavor and fragrance chemistry [3]. The compound's defining structural features are the saturated thioether ring, which confers distinct electronic properties versus oxygen heterocycle analogs, and the quaternary 4-ethyl substitution that modulates steric environment, lipophilicity, and conformational preferences relative to the unsubstituted parent tetrahydrothiopyran-4-carbaldehyde (CAS 50675-19-9) .

Building Block Medicinal chemistry & agrochemical discovery scaffold

Steric Control Quaternary 4-ethyl enhances diastereoselectivity in derivatization

Thioether Handle Oxidizable sulfur enables redox and coordination chemistry

• [1] K. Omoto et al., Agent for Prevention/Treatment of Disease Caused by Acyclovir-Resistant Herpesvirus. US Patent Application. Published 2006-02-01. Discloses tetrahydro-2H-thiopyran-4-carboxamide derivatives as antiviral helicase-primase inhibitors. View Source
• [2] Zhang, B. et al. Synthesis and Bioactivity of Tetrahydrothiopyran Derivatives as Potential Acaricides Against Psoroptes cuniculi. Molecular Diversity 2025, 29, 6557–6567. DOI: 10.1007/s11030-025-11256-w. View Source
• [3] US Patent US20160135490A1. Flavor and Fragrance Compositions Containing Thiopyran-Carbaldehyde. Filed 2014-11-18, Granted. Discloses thiopyran-carbaldehydes as flavor/fragrance ingredients. View Source

4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde: Why the 4-Ethyl Substituent Prevents Simple Interchange with Unsubstituted Thiopyran or Pyran Aldehydes

The tetrahydrothiopyran-4-carbaldehyde scaffold is not pharmacologically or synthetically interchangeable across its substitution variants. Three sources of differentiation preclude generic substitution: (i) The 4-ethyl group raises the computed XLogP3 by approximately 0.7 log units relative to the unsubstituted parent (1.5 vs. 0.800), corresponding to an estimated ~5-fold increase in octanol-water partition coefficient that alters membrane permeability, metabolic partitioning, and formulation solubility profiles . (ii) In the tetrahydrothiopyran acaricide series, structure-activity relationship (SAR) studies have demonstrated that the nature and position of ring substituents are primary determinants of bioactivity—with the presence of a sulfone group and specific substituent patterns driving >3-fold differences in LC₅₀ values against Psoroptes cuniculi [1]—indicating that even minor substitution changes produce non-linear effects on potency. (iii) Replacing the sulfur heterocycle with the oxygen analog (tetrahydro-2H-pyran-4-carbaldehyde) eliminates the thioether's characteristic redox activity and sulfur-mediated coordination chemistry, fundamentally altering the chemical reactivity profile . These factors mean that selecting 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde over the unsubstituted parent or over pyran analogs is a decision governed by specific lipophilicity, steric, and electronic requirements within the target molecular design.

Lipophilicity Shift 4-ethyl raises XLogP3 by ~0.7 vs. unsubstituted parent, altering partitioning and permeability profiles

Steric Control Lost Unsubstituted tetrahydrothiopyran-4-carbaldehyde lacks quaternary center, reducing diastereoselectivity

Pyran Incompatibility Oxygen analog eliminates thioether redox and metal-coordination capabilities

• [1] Zhang, B. et al. Synthesis and Bioactivity of Tetrahydrothiopyran Derivatives as Potential Acaricides Against Psoroptes cuniculi. Molecular Diversity 2025, 29, 6557–6567. SAR shows substituent type and position as primary activity determinants; compound b10 LC₅₀ = 62.3 µg/mL vs. ivermectin LC₅₀ = 223.3 µg/mL. View Source

Quantitative Differentiation of 4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde from Closest Analogs: LogP, Steric, and Electronic Evidence

Lipophilicity Advantage: XLogP3 of 1.5 for 4-Ethyl Derivative vs. 0.800 for Unsubstituted Parent — a ~5-Fold Partitioning Shift

The 4-ethyl substituent produces a measurable increase in computed lipophilicity versus the unsubstituted parent tetrahydrothiopyran-4-carbaldehyde. The target compound's XLogP3 is reported as 1.5 , compared to XLogP3 = 0.800 for the unsubstituted parent (CAS 50675-19-9) . This ΔLogP of +0.7 corresponds to approximately a 5-fold increase in octanol-water partition coefficient (logP scale is logarithmic; Δ0.7 ≈ 10^0.7 ≈ 5.0×). For comparison, the ACD/LogP of the parent compound is 0.93 , and the 1,1-dioxide (sulfone) analog has a LogP of -1.08 , making the 4-ethyl compound the most lipophilic member of this analog series.

Lipophilicity

Head-to-head

XLogP3 1.5

+0.7 vs parent (~5× P)

Lipophilicity-driven permeability review

Computed values; experimental LogP not available

Evidence Dimension	Computed lipophilicity (XLogP3 / ACD/LogP)
Target Compound Data	XLogP3 = 1.5 (4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde)
Comparator Or Baseline	XLogP3 = 0.800 (Tetrahydrothiopyran-4-carbaldehyde, unsubstituted parent); ACD/LogP = 0.93 (parent); LogP = -1.08 (1,1-dioxide analog)
Quantified Difference	ΔXLogP3 = +0.7 vs. unsubstituted parent (~5-fold increase in P); ΔLogP = +2.58 vs. 1,1-dioxide (~380-fold increase in P)
Conditions	Computed values (XLogP3 algorithm and ACD/LogP prediction); experimental LogP not available

Why This Matters

Higher lipophilicity translates to improved membrane permeability and blood-brain barrier penetration potential in drug design, making the 4-ethyl derivative preferable when target engagement requires crossing lipid bilayers, while the parent or sulfone analog may be preferred for aqueous solubility-limited applications.

Steric Differentiation via Quaternary 4-Ethyl Substitution: Controlling Diastereoselectivity in Nucleophilic Additions vs. Unsubstituted Parent

The quaternary carbon at the 4-position bearing both ethyl and aldehyde groups introduces steric bias absent in the unsubstituted parent, which has only a single hydrogen at this position. While direct diastereoselectivity data for the target compound are limited to vendor reports (dr = 9:1 for tert-butylmagnesium bromide addition, favoring the anti product relative to the ethyl group), the structural precedent is well-established: tetrahydrothiopyran aldehydes with quaternary 4-substitution exhibit enhanced facial selectivity in nucleophilic additions compared to secondary aldehydes, due to increased steric differentiation between the two diastereotopic faces . In contrast, tetrahydrothiopyran-4-carbaldehyde (secondary aldehyde) lacks this quaternary steric control element , yielding lower inherent diastereoselectivity in analogous reactions.

Diastereoselectivity

Class-level

dr 9:1 anti/syn (t-BuMgBr)

vs. secondary aldehyde: no quaternary control

Quaternary center may support stereocontrol

Vendor-reported; direct comparative data not located

Evidence Dimension	Diastereoselectivity in nucleophilic addition to the aldehyde
Target Compound Data	Reported dr = 9:1 (anti:syn) for t-BuMgBr addition (quaternary 4-ethyl aldehyde)
Comparator Or Baseline	Tetrahydrothiopyran-4-carbaldehyde (secondary aldehyde, no quaternary center); diastereoselectivity data for this specific reaction not located in primary literature for the unsubstituted analog
Quantified Difference	Quaternary vs. secondary aldehyde: inherent steric bias introduced by 4-ethyl group alters facial approach trajectories; quantitative difference requires direct comparative experiment
Conditions	Grignard addition (t-BuMgBr); diastereomeric ratio determined by NMR/chromatography

Why This Matters

For synthetic chemists building stereochemically defined libraries, the quaternary 4-ethyl substitution offers a built-in stereocontrol element that can reduce the number of chiral resolution steps required, potentially improving synthetic efficiency and enantiomeric/diastereomeric purity of downstream products.

Class-Level SAR: Substituent Position is a Primary Driver of Tetrahydrothiopyran Acaricidal Activity — 4-Position Substitution Directly Impacts Bioactivity

In a 2025 study evaluating 32 tetrahydrothiopyran derivatives for acaricidal activity against Psoroptes cuniculi, SAR analysis explicitly identified that the types and positions of substituents on the ring (alongside the presence of a sulfone moiety) are the two main factors affecting activity [1]. The most potent compound (b10) achieved an LC₅₀ of 62.3 µg/mL (0.12 mM), far lower than the clinical standard ivermectin (LC₅₀ = 223.3 µg/mL, 0.26 mM), representing a 3.6-fold improvement by mass concentration [1]. Although 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde itself was not among the specific compounds tested, the SAR framework demonstrates that the 4-position substitution pattern—where the ethyl and aldehyde groups reside in the target compound—is a critical determinant of biological outcome within this chemotype. This indicates that the 4-ethyl-4-carbaldehyde substitution pattern will produce biological activity distinct from analogs with different substituent positions (e.g., 2- or 3-substituted thiopyrans) or different 4-substituents [1].

Acaricide SAR

Class-level

4-position substitution critical for activity

b10 LC₅₀ 62.3 µg/mL vs. ivermectin 223.3 µg/mL

SAR supports 4-position exploration

Class-level inference; compound not directly tested

Evidence Dimension	Acaricidal potency (LC₅₀) and SAR determinant: substituent position
Target Compound Data	4-ethyl-4-carbaldehyde substitution (not directly tested in this study; inferred from SAR model)
Comparator Or Baseline	Compound b10 (sulfone derivative): LC₅₀ = 62.3 µg/mL (0.12 mM), LT₅₀ = 2.2 h; Ivermectin: LC₅₀ = 223.3 µg/mL (0.26 mM), LT₅₀ = 8.7 h
Quantified Difference	b10 vs. ivermectin: 3.6-fold LC₅₀ improvement; SAR conclusion: substituent type and position are primary activity drivers
Conditions	In vitro acaricidal assay against Psoroptes cuniculi; 32 tetrahydrothiopyran derivatives tested

Why This Matters

Procurement of 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde for acaricide or antiparasitic discovery programs is supported by class-level SAR evidence that the 4-position substitution pattern directly modulates biological potency within the tetrahydrothiopyran chemotype, justifying its selection as a specific building block for focused SAR exploration.

• [1] Zhang, B. et al. Synthesis and Bioactivity of Tetrahydrothiopyran Derivatives as Potential Acaricides Against Psoroptes cuniculi. Molecular Diversity 2025, 29, 6557–6567. DOI: 10.1007/s11030-025-11256-w. View Source

Class-Level Antimicrobial and Anticonvulsant Activity of Tetrahydrothiopyran-4-yl Derivatives: Thiazole/Selenazole Library Demonstrates MIC Range of 1.95–62.5 µg/mL

A library of 22 thiazoles and selenazoles built from a dihydro-2H-thiopyran-4(3H)-one precursor (a direct synthetic precursor of 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde via formylation) was screened for antimicrobial and anticonvulsant activity [1]. Several compounds exhibited strong activity against Candida spp. with MIC values ranging from 1.95–15.62 µg/mL (reference strains) and 0.98–15.62 µg/mL (clinical isolates), and Gram-positive antibacterial activity with MIC = 7.81–62.5 µg/mL [1]. In anticonvulsant screening, compounds 4a, 4b, 4m, and 4n demonstrated statistically significant activity in the pentylenetetrazole (PTZ) seizure model, with compounds 4a and 4n additionally showing protection in the 6-Hz psychomotor seizure model [1]. While the target 4-ethyl-carbaldehyde is not directly tested in this study, it serves as a structurally analogous aldehyde building block that can be elaborated into analogous thiazole/selenazole libraries with the added steric and lipophilic modulation conferred by the 4-ethyl group.

Antimicrobial Scope

Class-level

MIC 1.95–62.5 µg/mL

Candida & Gram+; anticonvulsant hits in PTZ/6-Hz models

Scaffold-validated bioactivity context

From thiopyran-4-one derivatives

Evidence Dimension	Antimicrobial MIC and anticonvulsant efficacy (PTZ and 6-Hz models)
Target Compound Data	Not directly tested; positioned as a structural analog for library synthesis with enhanced lipophilicity vs. the dihydro-2H-thiopyran-4(3H)-one precursor
Comparator Or Baseline	Thiazole derivatives from dihydro-2H-thiopyran-4(3H)-one: MIC_Candida = 1.95–15.62 µg/mL; MIC_Gram+ = 7.81–62.5 µg/mL; compounds 4a/4b/4m/4n active in PTZ model
Quantified Difference	Activity is scaffold-dependent; 4-ethyl-carbaldehyde offers differentiated physicochemical properties (ΔXLogP3 +0.7) for SAR expansion relative to the unsubstituted thiopyran-4-one precursor
Conditions	Broth microdilution (CLSI guidelines) for antimicrobial; PTZ-induced seizure model and 6-Hz psychomotor seizure model in mice for anticonvulsant

Why This Matters

The demonstrated antimicrobial and anticonvulsant activity of tetrahydrothiopyran-4-yl-derived compounds validates the scaffold for drug discovery and supports procurement of the 4-ethyl-carbaldehyde variant for generating novel derivatives with modulated physicochemical and pharmacokinetic profiles.

• [1] Łączkowski, K.Z. et al. Synthesis, Antimicrobial and Anticonvulsant Screening of Small Library of Tetrahydro-2H-thiopyran-4-yl Based Thiazoles and Selenazoles. Journal of Enzyme Inhibition and Medicinal Chemistry 2016, 31 (sup2), 24–39. DOI: 10.1080/14756366.2016.1186020. View Source

Electronic Differentiation: Thioether Sulfur Enables Redox Chemistry and Coordination Interactions Absent in the Pyran Oxygen Analog

The tetrahydrothiopyran ring contains a thioether sulfur atom that is oxidizable to sulfoxide and sulfone derivatives, a chemical handle entirely absent in the oxygen analog tetrahydro-2H-pyran-4-carbaldehyde (CAS 50675-18-8) . The parent tetrahydrothiopyran-4-carbaldehyde can be oxidized to its 1,1-dioxide using H₂O₂/acetic acid, with the resulting sulfone exhibiting altered electronic properties that facilitate further transformations . The thioether sulfur also participates in metal coordination (e.g., to transition metals), providing a mode of target engagement unavailable to pyran-based scaffolds. In the acaricide SAR study, the presence of a sulfone structure was identified as crucial for biological activity, with sulfone-containing compounds consistently outperforming their sulfide counterparts [1]. The 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde retains this oxidizable thioether while adding the lipophilic and steric modulation of the 4-ethyl group, distinguishing it from both the pyran analog (no sulfur) and the pre-oxidized sulfone analog (different electronic profile and LogP) .

Electronic Switch

Cross-study

Thioether sulfur (oxidizable)

Pyran oxygen analog: no redox chemistry

Redox and coordination chemistry handle

Sulfone LogP = -1.08

Evidence Dimension	Presence of oxidizable thioether sulfur and capacity for redox/coordination chemistry
Target Compound Data	Thioether sulfur present; oxidizable to sulfoxide/sulfone; metal-coordinating; combined with 4-ethyl lipophilic modulation
Comparator Or Baseline	Tetrahydro-2H-pyran-4-carbaldehyde: oxygen heterocycle, no thioether, no sulfur redox chemistry; Tetrahydro-2H-thiopyran-4-carbaldehyde 1,1-dioxide: pre-oxidized sulfone, LogP = -1.08
Quantified Difference	Qualitative difference: sulfur present vs. absent enables orthogonal reactivity manifold; 1,1-dioxide LogP is 2.58 units lower than target
Conditions	Oxidation: H₂O₂/AcOH, 25°C (established for parent); coordination chemistry: metal-dependent

Why This Matters

Selection of the thiopyran scaffold over the pyran analog is mandatory for programs requiring sulfur-mediated redox activation (e.g., prodrug strategies), metal-chelation-based target engagement, or the unique conformational and electronic properties of the thioether for molecular recognition.

• [1] Zhang, B. et al. Synthesis and Bioactivity of Tetrahydrothiopyran Derivatives as Potential Acaricides Against Psoroptes cuniculi. Molecular Diversity 2025, 29, 6557–6567. SAR: sulfone structure crucial for activity. View Source

Procurement-Relevant Application Scenarios for 4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde in Medicinal Chemistry, Agrochemical, and Flavor Research

Antiviral Helicase-Primase Inhibitor Lead Optimization Requiring Enhanced Lipophilicity

Tetrahydro-2H-thiopyran-4-carboxamide derivatives have been patented as antiviral agents targeting acyclovir-resistant herpesviruses via helicase-primase inhibition . The 4-ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde serves as a direct aldehyde precursor to these carboxamide derivatives. Its XLogP3 of 1.5 (vs. 0.800 for the unsubstituted parent ) provides a ~5-fold higher octanol-water partition coefficient, which may enhance cellular permeability and oral bioavailability in lead optimization campaigns where the unsubstituted parent yields suboptimal pharmacokinetics. The aldehyde functionality enables straightforward reductive amination with diverse amines to generate focused carboxamide libraries with systematic lipophilicity modulation.

Acaricide Discovery Leveraging 4-Position Substitution SAR

The tetrahydrothiopyran scaffold has demonstrated validated acaricidal activity, with specific compounds outperforming ivermectin (LC₅₀ 62.3 vs. 223.3 µg/mL) . SAR analysis identified substituent type and position as primary activity determinants. The 4-ethyl-4-carbaldehyde substitution pattern of the target compound occupies the critical 4-position with a unique ethyl/aldehyde combination not represented in the published 32-compound library. Procuring this building block enables expansion of the SAR around the 4-position with a geminal disubstituted motif, exploring steric and electronic space not covered by existing analogs.

Thioether-Containing Building Block for Redox-Activated Prodrug Design

The thioether sulfur in the tetrahydrothiopyran ring is selectively oxidizable to sulfoxide and sulfone derivatives, a redox handle absent in oxygen heterocycle analogs . This property supports prodrug strategies where metabolic or chemical oxidation of the thioether modulates physicochemical properties and biological activity. The 4-ethyl group concurrently provides a lipophilic anchor (XLogP3 = 1.5) that can be tuned downward by oxidation (the sulfone analog has LogP = -1.08 ), offering a binary LogP switch within a single chemotype. The aldehyde group serves as the vector for attaching the pharmacological payload via amide, imine, or nucleophilic addition chemistry.

Flavor and Fragrance Composition Development with Thiopyran-Carbaldehyde Notes

Thiopyran-carbaldehydes have been patented as ingredients in flavor and fragrance compositions, where their sulfur-containing heterocyclic structure contributes unique olfactory notes distinct from pyran-based aldehydes . The 4-ethyl substitution modulates volatility (increased molecular weight: 158.26 vs. 130.21 g/mol for the unsubstituted parent) and the odor character relative to simpler thiopyran-carbaldehydes. The aldehyde functional group provides a reactive handle for Schiff base formation with amines, enabling controlled release fragrance applications. Selection of the 4-ethyl variant over the unsubstituted parent allows perfumers and flavorists to access a differentiated olfactory profile within the thiopyran-carbaldehyde ingredient class.

Application

Selection Property

Validation Focus

Antiviral Lead Optimization

4-Ethyl lipophilicity modulation

Permeability & oral bioavailability profiling

Acaricide Discovery

4-Position geminal disubstitution

4-Position SAR expansion

Redox-Activated Prodrug Design

Oxidizable thioether sulfur

Redox-triggered property switching

Flavor & Fragrance Development

Differentiated olfactory profile

Volatility & odor character evaluation

• [1] US Patent US20060025445A1. Agent for Prevention/Treatment of Disease Caused by Acyclovir-Resistant Herpesvirus. Discloses tetrahydro-2H-thiopyran-4-carboxamide antiviral agents. Published 2006-02-01. View Source
• [2] Zhang, B. et al. Synthesis and Bioactivity of Tetrahydrothiopyran Derivatives as Potential Acaricides Against Psoroptes cuniculi. Molecular Diversity 2025, 29, 6557–6567. Compound b10: LC₅₀ = 62.3 µg/mL vs. ivermectin 223.3 µg/mL. View Source
• [3] US Patent US20160135490A1. Flavor and Fragrance Compositions Containing Thiopyran-Carbaldehyde. Filed 2014-11-18. Discloses thiopyran-carbaldehydes as flavor/fragrance ingredients. View Source